Cas no 75746-64-4 (2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester)
2-Propenoic acid, 3-(2-cyanophenyl)-methyl ester is a versatile organic compound characterized by its unique chemical structure. This methyl ester offers enhanced stability and solubility, making it suitable for various applications in the chemical industry. Its specific functional groups confer high reactivity, facilitating efficient reactions in synthesis processes. The product's purity and consistency ensure reliable performance in chemical reactions, contributing to the development of advanced materials and pharmaceuticals.
75746-64-4 structure
Product Name:2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester
CAS No:75746-64-4
MF:C11H9NO2
MW:187.194662809372
CID:539036
PubChem ID:53905433
Update Time:2025-07-23
2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester
- methyl 3-(2-cyanophenyl)prop-2-enoate
- DTXSID90707556
- 75746-64-4
-
- Inchi: 1S/C11H9NO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-7H,1H3
- InChI Key: IAAPYNQXOSADHV-UHFFFAOYSA-N
- SMILES: O(C)C(C=CC1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 187.06337
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1303888-10g |
(E)-METHYL 3-(2-CYANOPHENYL)ACRYLATE |
75746-64-4 | 95% | 10g |
$1480 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1303888-10g |
(E)-METHYL 3-(2-CYANOPHENYL)ACRYLATE |
75746-64-4 | 95% | 10g |
$1480 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1303888-10g |
(E)-METHYL 3-(2-CYANOPHENYL)ACRYLATE |
75746-64-4 | 95% | 10g |
$1480 | 2025-02-26 |
2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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